Cas no 1261477-76-2 (2-Chloro-6-(difluoromethoxy)iodobenzene)

• Product Name: 2-Chloro-6-(difluoromethoxy)iodobenzene
• CAS No: 1261477-76-2
• MF: C₇H₄ClF₂IO
• MW: 304.460340499878
• CID: 4988562
• Update Time: 2025-06-15

2-Chloro-6-(difluoromethoxy)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethoxy)iodobenzene

• Inchi： 1S/C7H4ClF2IO/c8-4-2-1-3-5(6(4)11)12-7(9)10/h1-3,7H
• InChI Key： SUKCVTKZTOHNSF-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-6-(difluoromethoxy)iodobenzene

Professional Introduction to 2-Chloro-6-(difluoromethoxy)iodobenzene (CAS No. 1261477-76-2)

2-Chloro-6-(difluoromethoxy)iodobenzene, a compound with the chemical formula C₆H₃ClF₂O, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound is characterized by its unique structural features, which include a chloro substituent at the 2-position and a difluoromethoxy group at the 6-position of an iodo-substituted benzene ring. The presence of these functional groups makes it a valuable building block for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The CAS No. 1261477-76-2 identifies this compound as a specific chemical entity, ensuring consistency and accuracy in its use across various scientific and industrial applications. The molecular structure of 2-Chloro-6-(difluoromethoxy)iodobenzene imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds.

In recent years, there has been significant interest in the development of novel therapeutic agents derived from aryl halides. The difluoromethoxy group, in particular, has garnered attention due to its ability to modulate metabolic stability and binding affinity in drug candidates. Studies have shown that compounds incorporating this moiety often exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. This has led to its incorporation in the design of next-generation pharmaceuticals targeting various diseases, including oncology and inflammatory disorders.

The chloro substituent at the 2-position of the benzene ring further enhances the utility of 2-Chloro-6-(difluoromethoxy)iodobenzene as a synthetic intermediate. Chloro-substituted aryl compounds are well-known for their participation in nucleophilic aromatic substitution (SNAr) reactions, which allow for the introduction of diverse functional groups at specific positions on the aromatic ring. This reactivity is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological properties.

Recent advancements in synthetic methodologies have expanded the applications of 2-Chloro-6-(difluoromethoxy)iodobenzene in drug discovery and development. For instance, transition-metal-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of various heterocyclic moieties onto the benzene core. These modifications have led to the identification of novel scaffolds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The compound's ability to serve as a precursor for such diverse structures underscores its importance as a key intermediate in modern synthetic chemistry.

The role of 2-Chloro-6-(difluoromethoxy)iodobenzene in medicinal chemistry is further highlighted by its use in the synthesis of small-molecule inhibitors targeting enzyme-driven diseases. Enzymes such as kinases and proteases are critical targets in oncology, and their inhibition can lead to significant therapeutic benefits. The compound's reactivity allows for the rapid construction of analog libraries, enabling high-throughput screening for lead compounds with optimal inhibitory activity. This approach has been successfully applied in academic and industrial settings, leading to several promising drug candidates entering clinical development.

From a synthetic perspective, 2-Chloro-6-(difluoromethoxy)iodobenzene offers unique advantages over other aryl halides due to its balance of reactivity and stability. The iodo substituent provides a high reactivity threshold for cross-coupling reactions, while the chloro group offers stability under various reaction conditions. This combination makes it an ideal candidate for multi-step syntheses where different functional groups need to be introduced sequentially without compromising overall yield or purity.

The growing body of research on 2-Chloro-6-(difluoromethoxy)iodobenzene underscores its significance as a building block in organic synthesis and pharmaceutical development. Its structural features and reactivity patterns make it indispensable for chemists working on complex molecular architectures. As new synthetic methodologies continue to emerge, the applications of this compound are expected to expand further, driving innovation across multiple disciplines within chemical biology and drug discovery.